Cas no 251300-30-8 (5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde)

• Product Name: 5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde
• CAS No: 251300-30-8
• MF: C₈H₄BrF₃O₂
• MW: 269.015372276306
• MDL: MFCD03788531
• CID: 1040879
• PubChem ID: 2779278
• Update Time: 2025-04-20

5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde
• 251300-30-8
• G14857
• 5-Bromo-3-formyl-2-hydroxybenzotrifluoride
• PS-7293
• A817662
• SCHEMBL10323583
• J-015826
• Benzaldehyde, 5-bromo-2-hydroxy-3-(trifluoromethyl)-
• 5-Bromo-3-(trifluoromethyl)salicylaldehyde;5-Bromo-2-hydroxy-3-trifluoromethylbenzaldehyde
• DB-368421
• MFCD03788531
• DTXSID60381362
• 5-bromo-2-hydroxy-3-trifluoromethylbenzaldehyde
• AKOS016005195
• BKA30030
• 5-Bromo-3-(trifluoromethyl)salicylaldehyde, 5-Bromo-3-formyl-2-hydroxybenzotrifluoride
• DTXCID90332387
• XH1036

• MDL： MFCD03788531
• Inchi： 1S/C8H4BrF3O2/c9-5-1-4(3-13)7(14)6(2-5)8(10,11)12/h1-3,14H
• InChI Key： NCOPDQCEVBJGNB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 267.93468g/mol
• Monoisotopic Mass: 267.93468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes